Cas no 1004294-77-2 (2,2,2-Trifluoroacetophenone-4-boronic acid pinacol ester)

• Product Name: 2,2,2-Trifluoroacetophenone-4-boronic acid pinacol ester
• CAS No: 1004294-77-2
• MF: C₁₄H₁₆BF₃O₃
• MW: 300.081254959106
• MDL: MFCD16628195
• CID: 2156249
• PubChem ID: 56973060
• Update Time: 2025-06-27

2,2,2-Trifluoroacetophenone-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoroacetophenone-4-boronic acid pinacol ester
• 2,2,2-trifluoro-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone
• Z2044799225
• A1-39561
• MFCD16628195
• 1004294-77-2
• SCHEMBL2031408
• DTXSID00719882
• AKOS027322379
• MB14940
• 2,2,2-Trifluoro-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one
• EN300-7414124
• 2,2,2-trifluoro-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone
• 2,2,2-trifluoro-1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one
• 2,2,2-trifluoro-1-(4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)phenyl)ethanone
• C13972

• MDL： MFCD16628195
• Inchi： 1S/C14H16BF3O3/c1-12(2)13(3,4)21-15(20-12)10-7-5-9(6-8-10)11(19)14(16,17)18/h5-8H,1-4H3
• InChI Key： PDKVUFXTFXPSGZ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 300.1144590 g/mol
• Monoisotopic Mass: 300.1144590 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 300.08
• Topological Polar Surface Area: 35.5Ų

Additional information on 2,2,2-Trifluoroacetophenone-4-boronic acid pinacol ester

2,2,2-Trifluoroacetophenone-4-boronic Acid Pinacol Ester: A Comprehensive Overview

2,2,2-Trifluoroacetophenone-4-boronic acid pinacol ester, also known by its CAS number 1004294-77-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of acetophenone, with a trifluoromethyl group attached to the aromatic ring and a boronic acid pinacol ester functionality. The combination of these groups makes it a versatile building block for various chemical transformations.

The structure of 2,2,2-Trifluoroacetophenone-4-boronic acid pinacol ester is characterized by its aromatic ring substituted with a trifluoromethyl group at the para position relative to the boronic acid pinacol ester. This unique arrangement allows for selective reactivity in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. Recent studies have demonstrated its utility in constructing complex molecular architectures with high precision and efficiency.

One of the most notable applications of this compound is in drug discovery. The trifluoromethyl group imparts significant electron-withdrawing effects, which can modulate the electronic properties of the molecule. This makes it an ideal candidate for designing bioactive compounds with enhanced pharmacokinetic profiles. For instance, researchers have utilized this compound as a precursor for developing novel kinase inhibitors with improved solubility and bioavailability.

In the realm of materials science, 2,2,2-Trifluoroacetophenone-4-boronic acid pinacol ester has been employed in the synthesis of advanced polymers and organic semiconductors. Its boronic acid functionality facilitates controlled polymerization reactions, enabling the creation of materials with tailored electronic and mechanical properties. Recent advancements in this area have highlighted its potential in developing next-generation electronic devices.

The synthesis of this compound typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution reactions, while the boronic acid pinacol ester is introduced via nucleophilic aromatic substitution or coupling reactions. These methods have been optimized to ensure high yields and excellent purity levels.

From an environmental standpoint, researchers have been exploring greener synthetic routes for producing 1004294-77-2. By utilizing renewable feedstocks and catalytic systems that minimize waste generation, these efforts aim to reduce the ecological footprint associated with its production. Such sustainable practices are increasingly being adopted in the chemical industry to align with global sustainability goals.

In conclusion, 2,2,2-Trifluoroacetophenone-4-boronic acid pinacol ester stands as a testament to the ingenuity and precision achievable in modern organic chemistry. Its diverse applications across drug discovery, materials science, and sustainable synthesis underscore its importance as a key building block in contemporary chemical research. As scientific advancements continue to unfold, this compound is poised to play an even more pivotal role in shaping future innovations.